Cas no 92867-55-5 (Glycerol 1,2,3-Tri(tert-butyl) Ether)

Glycerol 1,2,3-Tri(tert-butyl) Ether is a sterically hindered ether derivative of glycerol, characterized by the presence of three tert-butyl groups attached to the glycerol backbone. This structure imparts high thermal and chemical stability, making it suitable for applications requiring robust performance under harsh conditions. The bulky tert-butyl groups enhance steric shielding, reducing reactivity with aggressive reagents while maintaining solubility in organic solvents. Its unique molecular architecture is advantageous in specialty polymer synthesis, lubrication, and as a stabilizing agent in formulations where oxidative or thermal degradation is a concern. The compound's low volatility and inertness further contribute to its utility in high-performance industrial applications.
Glycerol 1,2,3-Tri(tert-butyl) Ether structure
92867-55-5 structure
Product Name:Glycerol 1,2,3-Tri(tert-butyl) Ether
CAS No:92867-55-5
MF:C15H32O3
MW:260.41278553009
CID:752984
PubChem ID:15389913
Update Time:2025-08-05

Glycerol 1,2,3-Tri(tert-butyl) Ether Chemical and Physical Properties

Names and Identifiers

    • Propane, 1,2,3-tris(1,1-dimethylethoxy)-
    • 2-[2,3-bis[(2-methylpropan-2-yl)oxy]propoxy]-2-methylpropane
    • DTXSID00572292
    • SCHEMBL755226
    • Glycerol 1,2,3-Tri(tert-butyl) Ether
    • 92867-55-5
    • 1,2,3-Tri-tert-butoxypropane
    • starbld0015744
    • 1,2,3-tri-t-butoxy propane
    • Inchi: 1S/C15H32O3/c1-13(2,3)16-10-12(18-15(7,8)9)11-17-14(4,5)6/h12H,10-11H2,1-9H3
    • InChI Key: TUSHGQUSFYDNJN-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(COC(C)(C)C)COC(C)(C)C

Computed Properties

  • Exact Mass: 260.23514488g/mol
  • Monoisotopic Mass: 260.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 27.7Ų

Glycerol 1,2,3-Tri(tert-butyl) Ether Pricemore >>

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Glycerol 1,2,3-Tri(tert-butyl) Ether Related Literature

Additional information on Glycerol 1,2,3-Tri(tert-butyl) Ether

Glycerol 1,2,3-Tri(tert-butyl) Ether (CAS No. 92867-55-5): An Overview of Its Properties, Applications, and Recent Research

Glycerol 1,2,3-Tri(tert-butyl) Ether (CAS No. 92867-55-5) is a unique and versatile compound that has garnered significant attention in various scientific and industrial fields. This compound, also known as 1,2,3-Tri(tert-butyl)glycerol ether, is characterized by its high molecular weight and the presence of tert-butyl groups, which confer it with distinct chemical and physical properties. In this comprehensive overview, we will delve into the structure, properties, applications, and recent research developments surrounding this compound.

The molecular formula of Glycerol 1,2,3-Tri(tert-butyl) Ether is C15H30O3. Its molecular weight is approximately 264.4 g/mol. The compound is a colorless liquid at room temperature and exhibits excellent thermal stability. The tert-butyl groups attached to the glycerol backbone provide significant steric hindrance, which influences its reactivity and solubility properties. This unique structure makes it an attractive candidate for various applications in chemistry and materials science.

In terms of physical properties, Glycerol 1,2,3-Tri(tert-butyl) Ether has a boiling point of around 300°C and a melting point of -70°C. It is insoluble in water but highly soluble in organic solvents such as ethanol and acetone. These solubility characteristics make it a valuable solvent and stabilizer in various chemical processes.

The chemical stability of Glycerol 1,2,3-Tri(tert-butyl) Ether is another key feature that contributes to its wide range of applications. It is resistant to hydrolysis and oxidation under normal conditions, making it suitable for use in environments where stability is crucial. Additionally, its low toxicity and environmental compatibility further enhance its appeal for industrial use.

In the field of pharmaceuticals, Glycerol 1,2,3-Tri(tert-butyl) Ether has shown promise as a stabilizing agent in drug formulations. Its ability to form stable complexes with various active pharmaceutical ingredients (APIs) can improve the shelf life and bioavailability of drugs. Recent studies have explored its potential in enhancing the solubility and stability of poorly soluble drugs, which is a significant challenge in drug development.

One notable application of Glycerol 1,2,3-Tri(tert-butyl) Ether is in the field of polymer science. Its tert-butyl groups can act as chain transfer agents or initiators in polymerization reactions, allowing for precise control over the molecular weight and architecture of polymers. This property has been leveraged in the synthesis of advanced materials with tailored properties for use in electronics, coatings, and biomedical applications.

In the context of green chemistry, Glycerol 1,2,3-Tri(tert-butyl) Ether has been investigated as a potential green solvent due to its low toxicity and biodegradability. Researchers have explored its use in solvent-free reactions and as a medium for catalytic processes that require high thermal stability and low environmental impact.

Recent research has also focused on the use of Glycerol 1,2,3-Tri(tert-butyl) Ether in energy storage applications. Its high dielectric constant and thermal stability make it a promising candidate for use in electrolytes for lithium-ion batteries. Studies have shown that incorporating this compound into electrolyte formulations can improve the performance and safety of battery systems.

In the realm of analytical chemistry, Glycerol 1,2,3-Tri(tert-butyl) Ether has been utilized as an internal standard or derivatizing agent in chromatographic analyses. Its stable chemical structure and distinct retention times make it an ideal reference compound for quantifying trace amounts of analytes in complex matrices.

The versatility of Glycerol 1,2,3-Tri(tert-butyl) Ether extends to its use in surface chemistry and nanotechnology. Its ability to form self-assembled monolayers (SAMs) on various substrates has been exploited to create functionalized surfaces with controlled wettability and adhesion properties. These surfaces have found applications in microfluidic devices, biosensors, and anti-fouling coatings.

In conclusion, Glycerol 1,2,3-Tri(tert-butyl) Ether (CAS No. 92867-55-5) is a multifaceted compound with a wide array of applications across different scientific disciplines. Its unique chemical structure endows it with valuable properties such as thermal stability, solubility control, and low toxicity. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in both academic research and industrial applications.

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